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Natural Source and Identification

Eranthis longistipitata Regel. is a plant from the Ranunculaceae family. Its leaves contain 5,7-Dihydroxy-4-

methylcoumarin, which was identified for the first time in the genus Eranthis [1] [2] [3].

Parameter Specification

Plant Source Eranthis longistipitata Regel. (Ranunculaceae) [1] [3]

Plant Part Leaves [1] [2]

Extraction Solvent 70% Aqueous-Ethanol [1] [2] [3]

Identification Method Liquid Chromatography with High-Resolution Mass Spectrometry (LC-

HRMS) [1] [2] [3]

Identification
Confidence

High-confidence match against the mzCloud database [1]

Bioactivities and Potential Therapeutic Applications
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5,7-Dihydroxy-4-methylcoumarin exhibits multiple bioactivities with therapeutic promise. The table below

summarizes key findings from experimental studies.

Bioactivity
Experimental
Model

Key Findings Reference

Melanogenesis
Stimulation

B16F10 murine
melanoma cells

Significantly increased melanin content and
tyrosinase activity in a dose-dependent

manner (25-100 µM); upregulated MITF, TYR,
TRP-1, TRP-2 proteins; activated PKA/cAMP

and GSK3β pathways [4].

Antioxidant Bulk lipid

autoxidation
model

Exhibited excellent chain-breaking antioxidant

activity, though less potent than the o-
dihydroxycoumarin analogues [5].

Anti-
inflammatory &
Antiplatelet

In vitro assays Selectively inhibits cyclooxygenase-1 (COX-1)
and acts as a competitive antagonist of

thromboxane A2 (TXA2) receptors [4].

Otoprotection In vitro model of

cisplatin-induced
damage

Modulated JNK/FoxO1 signaling pathway to

suppress oxidative stress and apoptosis [6].

The experimental workflow for studying melanogenesis illustrates how these findings are obtained:
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Start: Treat B16F10 cells with
5,7-Dihydroxy-4-methylcoumarin

Cell Viability Assay (MTT)

Measure Melanin Content

Assay Intracellular Tyrosinase Activity

Western Blot Analysis:
TYR, TRP-1, TRP-2, MITF

Analyze Signaling Pathways:
PKA/cAMP, GSK3β, PI3K/AKT

Conclusion: Mechanism of
Melanogenesis Stimulation

Click to download full resolution via product page

Detailed Experimental Protocols

For researchers aiming to replicate or build upon these findings, here are the core methodologies.

Extraction and Identification from Plant Material
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This protocol is adapted from the study that first identified the compound in E. longistipitata [1] [2] [3].

Plant Material Preparation: Air-dry the leaves of Eranthis longistipitata and grind them into a fine
powder.

Extraction: Macerate the powdered plant material in 70% aqueous-ethanol solution at room
temperature.

Analysis by LC-HRMS:
Chromatography: Use a C18 reverse-phase column. The mobile phase typically consists of

water and acetonitrile, both with a volatile acid modifier (e.g., 0.1% formic acid), running a
gradient elution.

Mass Spectrometry: Perform analysis using a high-resolution mass spectrometer (e.g., Q-
TOF) with both positive and negative electrospray ionization (ESI+ and ESI-) modes.

Compound Identification: Identify 5,7-Dihydroxy-4-methylcoumarin by comparing its
measured accurate mass and retention time with standard data in the mzCloud database.

Assessing Melanogenesis Activity

This protocol is based on the 2025 study investigating the compound's effect on skin pigmentation [4].

Cell Culture: Maintain B16F10 murine melanoma cells in standard culture medium.

Cytotoxicity Assay (MTT):
Seed cells in a 96-well plate.

Treat with 5,7-Dihydroxy-4-methylcoumarin at various concentrations (e.g., 25, 50, 100 µM)
for 72 hours.

Add MTT reagent and incubate. Measure the absorbance of the dissolved formazan crystals to
determine cell viability.

Melanin Content Measurement:
Treat cells with the compound for 72 hours.

Lyse the cells and dissolve the melanin pellet in a hot alkali solution (e.g., 1N NaOH).
Measure the absorbance at 405 nm to quantify melanin.

Intracellular Tyrosinase Activity:
Lyse treated cells with a non-ionic detergent.

Use L-DOPA as a substrate and measure the rate of dopachrome formation by absorbance at
475 nm.

Protein Expression Analysis (Western Blot):
Separate proteins from cell lysates by SDS-PAGE.

Transfer to a membrane and probe with primary antibodies against MITF, TYR, TRP-1, TRP-2,
and phosphorylated proteins in the PKA, AKT, and GSK3β pathways.

Use chemiluminescence for detection and quantify band intensities.
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The signaling pathway diagram illustrates the melanogenesis mechanism:

Conclusion for Researchers

5,7-Dihydroxy-4-methylcoumarin from Eranthis longistipitata is a multifunctional compound with

demonstrated efficacy in stimulating melanogenesis and exhibiting antioxidant activity. The provided

experimental data and detailed protocols offer a solid foundation for further pre-clinical development.

Future work should focus on:

Clinical Validation: Translating these in vitro results into clinical studies for vitiligo and other

hypopigmentation disorders.
Compound Optimization: Exploring synthetic derivatives of 5,7-Dihydroxy-4-methylcoumarin to

enhance its potency and bioavailability.
Additional Mechanisms: Investigating its protective effects in other models, such as ototoxicity and

cardiovascular disease.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b621822#natural-sources-of-5-7-dihydroxy-4-methylcoumarin-

eranthis-longistipitata]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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